Cas no 1021137-23-4 (4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1021137-23-4
• MF: C₂₀H₁₃BrN₂O₃
• MW: 409.232824087143
• CID: 5752827
• PubChem ID: 44054645
• Update Time: 2025-06-08

4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• TDR85907
• CHEMBL2093659
• F5229-0486
• 1021137-23-4
• 4-(5-bromofuran-2-carbonyl)-2,5-diphenyl-4H-pyrazol-3-one
• AKOS024501695
• 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-1H-pyrazol-5(4H)-one
• VU0638142-1
• 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C20H13BrN2O3/c21-16-12-11-15(26-16)19(24)17-18(13-7-3-1-4-8-13)22-23(20(17)25)14-9-5-2-6-10-14/h1-12,17H
• InChI Key： VYORCGFMSHUBNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2C(N(C3C=CC=CC=3)N=C2C2C=CC=CC=2)=O)=O)O1

Computed Properties

• Exact Mass: 408.011
• Monoisotopic Mass: 408.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one

Chemical Profile of 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1021137-23-4)

4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound with significant potential in pharmaceutical and chemical research. Its molecular structure, featuring a pyrazolone core linked to a brominated furan derivative, makes it a versatile scaffold for drug discovery and material science applications. The compound's unique chemical properties, including its reactivity and stability, have positioned it as a key intermediate in the synthesis of biologically active molecules.

The CAS number 1021137-23-4 provides a unique identifier for this substance, facilitating its recognition in scientific literature and industrial processes. This compound belongs to the broader class of pyrazolone derivatives, which are known for their diverse pharmacological activities. The presence of a bromine substituent at the 5-position of the furan ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolone-based scaffolds in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1,3-diphenylpyrazolone derivatives is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors. This interaction modulates cellular processes, making these compounds attractive candidates for further pharmacological investigation.

In the context of drug development, 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one serves as a valuable building block. Its ability to undergo selective functionalization allows chemists to modify its structure systematically. For instance, the furan carbonyl group can be converted into other functional moieties, such as esters or amides, expanding its synthetic utility. Such modifications are crucial for optimizing pharmacokinetic and pharmacodynamic profiles of drug candidates.

The bromine atom in this compound is particularly noteworthy for its role in transition-metal-catalyzed reactions. This feature has been exploited in the synthesis of more complex molecules by serving as a handle for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing biaryl systems, which are prevalent in many bioactive compounds. The ability to introduce aryl groups at specific positions using this compound can lead to novel analogs with enhanced biological activity.

Research published in recent years has explored the potential of pyrazolone derivatives as inhibitors of various enzymes implicated in diseases such as cancer and inflammation. For example, studies have shown that certain pyrazolones can inhibit kinases by binding to their active sites. The structural flexibility of 4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one allows for the design of molecules that mimic natural substrates or allosteric sites on target enzymes.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps include condensation reactions to form the pyrazolone ring and subsequent bromination at the furan moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these processes. For instance, catalytic bromination techniques have reduced reaction times while maintaining high yields.

The pyrazolone core is known for its ability to engage in hydrogen bonding interactions with biological targets. This property is exploited in designing molecules that bind tightly to proteins or nucleic acids. The aromatic rings attached to the pyrazolone ring further enhance binding affinity by participating in π-stacking interactions. Such features make this compound a promising candidate for developing small-molecule probes or drugs.

In conclusion,4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1021137-23-4) is a structurally intriguing compound with broad applications in pharmaceutical research. Its unique combination of reactivity and stability makes it an invaluable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new ways to leverage its potential for drug discovery and material science applications.